2,3-Dihydro-benzofuran-5-carboxylic acid methoxy-methyl-amide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: N-methoxy-N-methyl-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C11H13NO3/c1-12(14-2)11(13)9-3-4-10-8(7-9)5-6-15-10/h3-4,7H,5-6H2,1-2H3
• InChI Key: KKHHVHPPFJVNGM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=C(C=C1)OCC2)OC

Description

2,3-Dihydro-benzofuran-5-carboxylic acid methoxy-methyl-amide is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzofuran-5-carboxylic acid methoxy-methyl-amide (Intermediate P, 235 mg, 1.145 mmol) in ethanol (20 ml) is hydrogenated over 10% Pd on carbon (30×4 mm CatCart®) at 40° C. and 30 bar using the H-Cube Hydrogenator. After 6 hrs the reaction is complete and the reaction mixture is concentrated in vacuo to give an oil; MS m/z=208.1 [M+H]+; H NMR 400.13 MHz (CDCl3)-7.6 (1H, s), 7.55 (1H, d), 7.8 (1H, d), 4.6 (2H, t), 3.6 (3H, s), 3.35 (3H, s), 3.25 (2H, t).